Cas no 442905-33-1 ((R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(di(3,5-xylyl)phosphino)-3,3'-bipyridine)

• Product Name: (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(di(3,5-xylyl)phosphino)-3,3'-bipyridine
• CAS No: 442905-33-1
• MF: C₄₆H₅₀N₂O₄P₂
• MW: 756.847733974457
• MDL: MFCD04974235
• CID: 92864
• PubChem ID: 24885316
• Update Time: 2025-10-30

(R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(di(3,5-xylyl)phosphino)-3,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(di(3,5-xylyl)phosphino)-3,3'-bipyridine
• (R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(di(3,5-xylyl)phosphino)-3,3′-bipyridine
• (R)-Xylyl-P-Phos
• (R)-Xyl-P-Phos
• Xyl-p-phos, (S)-
• UNII-1A4EO1493Y
• P-PHOS Ligands, (S)-xyl-p-phos-
• 4,4'-Bis(bis(3,5-dimethylphenyl)phosphino)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
• SY061915
• 866394-05-0
• 1A4EO1493Y
• SCHEMBL166831
• (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(di(3,5-xylyl)phosphino)-3,3'-bipyridine, 97%
• 3,3'-Bipyridine, 4,4'-bis(bis(3,5-dimethylphenyl)phosphino)-2,2',6,6'-tetramethoxy-, (3R)-
• P-PHOS Ligands, (R)-xyl-p-phos-
• (R)-(+)-2,2,6,6-Tetramethoxy-4,4-bis(di(3,5-xylyl)phosphino)-3,3-bipyridine
• 442905-33-1
• 3,3'-Bipyridine,4,4'-bis[bis(3,5-dimethylphenyl)phosphino]-2,2',6,6'-tetramethoxy-,(3S)-
• xyl-P-phos
• (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis[di(3,5-xylyl)phosphino]-3,3'-bipyridine
• Xyl-p-phos, (R)-
• 3,3'-Bipyridine, 4,4'-bis(bis(3,5-dimethylphenyl)phosphino)-2,2',6,6'-tetramethoxy-, (3S)-
• (S)-4,4 inverted exclamation mark -Bis[bis(3,5-dimethylphenyl)phosphino]-2,2 inverted exclamation mark ,6,6 inverted exclamation mark -tetramethoxy-3,3 inverted exclamation mark -bipyridine
• (S)-(-)-2,2,6,6-Tetramethoxy-4,4-bis(di(3,5-xylyl)phosphino)-3,3-bipyridine
• (S)-Xyl-p-phos [MI]
• (R)-4,4'-Bis(bis(3,5-dimethylphenyl)phosphino)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
• MFCD04974235
• N2PCW56063
• UNII-N2PCW56063
• (S)-Xyl-P-Phos
• 3,3'-Bipyridine,4,4'-bis[bis(3,5-dimethylphenyl)phosphino]-2,2',6,6'-tetramethoxy-,(3R)-
• (S)-4,4'-Bis(bis(3,5-dimethylphenyl)phosphino)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
• [3-[4-bis(3,5-dimethylphenyl)phosphanyl-2,6-dimethoxypyridin-3-yl]-2,6-dimethoxypyridin-4-yl]-bis(3,5-dimethylphenyl)phosphane
• JRTHAKOHBMETRC-UHFFFAOYSA-N
• AKOS027320472
• 443347-10-2
• (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis[di(3,5-xylyl)phosphino]-3,3'-bipyridine, 97%
• (R)-Xyl-p-phos [MI]
• 4,4'-BIS[BIS(3,5-DIMETHYLPHENYL)PHOSPHANYL]-2,2',6,6'-TETRAMETHOXY-3,3'-BIPYRIDINE
• (R)-4,4 inverted exclamation mark -Bis[bis(3,5-dimethylphenyl)phosphino]-2,2 inverted exclamation mark ,6,6 inverted exclamation mark -tetramethoxy-3,3 inverted exclamation mark -bipyridine
• SY068534

• MDL： MFCD04974235
• Inchi： 1S/C46H50N2O4P2/c1-27-13-28(2)18-35(17-27)53(36-19-29(3)14-30(4)20-36)39-25-41(49-9)47-45(51-11)43(39)44-40(26-42(50-10)48-46(44)52-12)54(37-21-31(5)15-32(6)22-37)38-23-33(7)16-34(8)24-38/h13-26H,1-12H3
• InChI Key： JRTHAKOHBMETRC-UHFFFAOYSA-N
• SMILES： P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C1C=C(N=C(C=1C1C(=NC(=CC=1P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1)OC)OC)OC)OC

Computed Properties

• Exact Mass: 756.32500
• Monoisotopic Mass: 756.32458208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 54
• Rotatable Bond Count: 11
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Color/Form: Odorless white powder
• Melting Point: 190-194 °C
• Boiling Point: 791.1°C at 760 mmHg
• Flash Point: 432.2°C
• Solubility: Insuluble (2.6E-8 g/L) (25 ºC),
• Water Partition Coefficient: Sparingly soluble in water.
• PSA: 89.88000
• LogP: 8.16160
• Optical Activity: [α]20/D +125°, c = 1 in chloroform
• Solubility: Insoluble with water and organic solvents

(R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(di(3,5-xylyl)phosphino)-3,3'-bipyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：

Additional information on (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(di(3,5-xylyl)phosphino)-3,3'-bipyridine

Comprehensive Overview of (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(di(3,5-xylyl)phosphino)-3,3'-bipyridine (CAS No. 442905-33-1)

The compound (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(di(3,5-xylyl)phosphino)-3,3'-bipyridine, identified by its CAS No. 442905-33-1, is a highly specialized chiral ligand widely utilized in asymmetric catalysis and pharmaceutical research. Its unique structural features, including the tetramethoxy and bis(di(3,5-xylyl)phosphino groups, make it a valuable tool for enantioselective transformations. Researchers and industries are increasingly exploring its applications in cross-coupling reactions, hydrogenation, and C-H activation, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In recent years, the focus on green chemistry and catalyst design has driven significant interest in ligands like (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(di(3,5-xylyl)phosphino)-3,3'-bipyridine. Its ability to facilitate high enantioselectivity and yield in reactions such as asymmetric hydrogenation has made it a subject of numerous academic and industrial studies. The compound's chiral backbone and electron-rich phosphine moieties contribute to its exceptional performance, addressing key challenges in drug discovery and fine chemical synthesis.

The synthesis and application of CAS No. 442905-33-1 are often discussed in the context of transition-metal catalysis, a field that has seen exponential growth due to its relevance in API manufacturing and material science. Users frequently search for terms like "chiral ligands for asymmetric synthesis" or "efficient phosphine ligands", highlighting the need for detailed information on compounds like this. Its compatibility with palladium, rhodium, and iridium catalysts further expands its utility, making it a versatile choice for researchers.

Another area of interest is the compound's role in photocatalysis and energy transfer processes, which are critical for developing solar-driven chemical reactions. The tetramethoxy groups enhance its solubility and stability under various conditions, while the di(3,5-xylyl)phosphino units provide steric and electronic tuning. These properties are particularly valuable in OLED materials and organic electronics, where precision and performance are paramount.

From a commercial perspective, (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(di(3,5-xylyl)phosphino)-3,3'-bipyridine is often compared to other P-chiral ligands due to its cost-effectiveness and scalability. Questions like "how to optimize chiral ligand synthesis" or "best ligands for enantioselective catalysis" are common among chemists seeking to improve their workflows. The compound's CAS No. 442905-33-1 serves as a key identifier in procurement and regulatory documentation, ensuring traceability and quality control.

In conclusion, (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(di(3,5-xylyl)phosphino)-3,3'-bipyridine represents a cutting-edge solution for modern synthetic challenges. Its combination of structural robustness, catalytic efficiency, and broad applicability positions it as a cornerstone in both academic and industrial settings. As the demand for sustainable chemistry and high-performance materials grows, this compound will undoubtedly remain at the forefront of innovation.